N-(5-bromopyridin-2-yl)-4-methyl-3-nitrobenzamide

• IUPAC Name: N-(5-bromopyridin-2-yl)-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C13H10BrN3O3/c1-8-2-3-9(6-11(8)17(19)20)13(18)16-12-5-4-10(14)7-15-12/h2-7H,1H3,(H,15,16,18)
• InChI Key: RWANLGQXHLSGEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NC=C(C=C2)Br)[N+](=O)[O-]
• Molecular Formula: C13H10BrN3O3
• Molecular Weight: 336.14 g/mol
• CAS No.: 324058-70-0

Description

N-(5-bromopyridin-2-yl)-4-methyl-3-nitrobenzamide, also known as BAY 73-6691, is a potent and selective inhibitor of soluble guanylate cyclase (sGC). This compound has gained significant attention in recent years due to its potential therapeutic applications in the treatment of various diseases, including pulmonary hypertension, heart failure, and erectile dysfunction.

Mechanism of Action

The mechanism of action of “N-(5-bromopyridin-2-yl)-4-methyl-3-nitrobenzamide” would depend on its specific biological activity. For example, if it exhibits antimicrobial activity, it might work by inhibiting a specific enzyme in the microbial cells.

Safety and Hazards

The safety and hazards associated with “N-(5-bromopyridin-2-yl)-4-methyl-3-nitrobenzamide” would depend on its specific properties. It’s important to handle all chemicals with care and use appropriate safety measures.

Future Directions

The future research on “N-(5-bromopyridin-2-yl)-4-methyl-3-nitrobenzamide” could involve exploring its potential biological activities and developing new synthesis methods. It could also involve studying its mechanism of action in more detail.